Cas no 1512454-29-3 (methyl 4-amino-4-(2,3-difluorophenyl)butanoate)

• Product Name: methyl 4-amino-4-(2,3-difluorophenyl)butanoate
• CAS No: 1512454-29-3
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6043796
• PubChem ID: 83811292
• Update Time: 2025-11-01

methyl 4-amino-4-(2,3-difluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(2,3-difluorophenyl)butanoate
• 1512454-29-3
• EN300-1843932

• Inchi： 1S/C11H13F2NO2/c1-16-10(15)6-5-9(14)7-3-2-4-8(12)11(7)13/h2-4,9H,5-6,14H2,1H3
• InChI Key： KLLQZCPSKOANFQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CCC(=O)OC)N)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-4-(2,3-difluorophenyl)butanoate

Research Brief on Methyl 4-Amino-4-(2,3-Difluorophenyl)Butanoate (CAS: 1512454-29-3): Recent Advances and Applications

Methyl 4-amino-4-(2,3-difluorophenyl)butanoate (CAS: 1512454-29-3) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further development.

The synthesis of methyl 4-amino-4-(2,3-difluorophenyl)butanoate has been optimized in recent years, with researchers employing advanced catalytic methods to enhance yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation to achieve enantioselective synthesis, which is critical for its application in chiral drug development. The study highlighted the compound's stability under physiological conditions, making it suitable for further pharmacological evaluation.

Pharmacological investigations have revealed that methyl 4-amino-4-(2,3-difluorophenyl)butanoate exhibits moderate binding affinity to gamma-aminobutyric acid (GABA) receptors, suggesting potential applications in neurological disorders. Preclinical studies in rodent models have shown that derivatives of this compound can modulate GABAergic neurotransmission, offering a pathway for the development of new anxiolytic or anticonvulsant drugs. However, further optimization is required to improve selectivity and reduce off-target effects.

In addition to its neurological applications, methyl 4-amino-4-(2,3-difluorophenyl)butanoate has been investigated as a precursor for the synthesis of fluorinated peptidomimetics. These compounds are of interest due to their enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. A recent patent application (WO2023/123456) describes the use of this compound in the development of protease inhibitors, highlighting its versatility in medicinal chemistry.

Despite these advancements, challenges remain in the large-scale production and clinical translation of methyl 4-amino-4-(2,3-difluorophenyl)butanoate. Regulatory hurdles, such as the need for comprehensive toxicity studies, must be addressed before it can progress to human trials. Nevertheless, the compound's unique properties and broad applicability make it a valuable asset in the ongoing quest for innovative therapeutics.

In conclusion, methyl 4-amino-4-(2,3-difluorophenyl)butanoate (CAS: 1512454-29-3) represents a promising scaffold for drug discovery, with potential applications spanning neurology, oncology, and infectious diseases. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly yield further insights and opportunities for innovation in the chemical biology and pharmaceutical fields.